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An In-depth Technical Guide for Researchers and Drug Development Professionals

This document provides a comprehensive technical overview of Rivulariapeptolide 1155, a
potent serine protease inhibitor derived from a marine cyanobacterium. It details its discovery,
mechanism of action, inhibitory activity, and the experimental protocols utilized for its
characterization. This guide is intended for researchers, scientists, and drug development
professionals interested in the potential of cyanobacterial natural products as therapeutic
agents.

Introduction

Natural products remain a vital source of novel chemical scaffolds for drug discovery.
Cyanobacteria, in particular, are known to produce a diverse array of bioactive secondary
metabolites.[1] Among these are the rivulariapeptolides, a family of cyclodepsipeptides
identified as potent inhibitors of serine proteases.[2][3] Rivulariapeptolide 1155 is a prominent
member of this family, distinguished by its significant and selective inhibitory profile.[1][4]

This inhibitor was discovered using an innovative "native metabolomics" workflow, which
enables the rapid screening of complex environmental extracts for compounds that bind to
specific protein targets.[2][3][4] This approach identified Rivulariapeptolide 1155 from a marine
cyanobacteria community as a potent binder to chymotrypsin.[1][4] As a member of the 3-
amino-6-hydroxy-2-piperidone (Ahp)-cyclodepsipeptide class, its mechanism of action is rooted
in the interaction of the Ahp moiety with the active site of serine proteases.[4][5] Such inhibitors
are of significant interest due to the critical role of serine proteases in a multitude of
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physiological and pathological processes, including digestion, blood coagulation, inflammation,
and cancer.[1]

Chemical Structure and Properties

Rivulariapeptolide 1155 is a cyclic depsipeptide, a class of molecules characterized by a ring
structure containing both peptide and ester bonds. Its planar structure was determined through
a combination of high-resolution tandem mass spectrometry, chemical derivatization, and
nuclear magnetic resonance (NMR) spectroscopy.[1][2][3] The molecular weight of the putative
chymotrypsin binder was determined to be approximately 1152 Da through native mass
spectrometry experiments.[1][4]

Mechanism of Action: Serine Protease Inhibition

Rivulariapeptolide 1155 functions as a competitive inhibitor of serine proteases. The core
mechanism involves the binding of the inhibitor to the active site of the enzyme, preventing the
binding and subsequent cleavage of the natural substrate. The 3-amino-6-hydroxy-2-piperidone
(Ahp) unit, a key feature in this class of inhibitors, is crucial for this interaction.[5] Molecular
docking studies of rivulariapeptolides into the binding pocket of alpha-chymotrypsin suggest a
binding mode consistent with other known Ahp-cyclodepsipeptide inhibitors.[1][4] By blocking
the catalytic activity of proteases like elastase and chymotrypsin, Rivulariapeptolide 1155 can
interfere with downstream physiological events, such as tissue remodeling and inflammatory
cascades.
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General Mechanism of Serine Protease Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact
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